1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine
Description
Properties
IUPAC Name |
7-(3,4-dimethylphenyl)sulfonyl-8-(4-ethylpiperazin-1-yl)-[1,3]dioxolo[4,5-g]quinoline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O4S/c1-4-26-7-9-27(10-8-26)24-19-12-21-22(31-15-30-21)13-20(19)25-14-23(24)32(28,29)18-6-5-16(2)17(3)11-18/h5-6,11-14H,4,7-10,15H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VANXGJFDDWCRDW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=NC3=CC4=C(C=C32)OCO4)S(=O)(=O)C5=CC(=C(C=C5)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a complex structure that includes a quinoline core, a piperazine moiety, and a sulfonyl group. The presence of these functional groups suggests potential interactions with various biological targets.
Chemical Structure
- Molecular Formula: C20H24N2O4S
- Molecular Weight: 396.48 g/mol
Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds similar to 1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine. For instance, derivatives containing piperazine moieties have shown promising anticancer activity across various cancer cell lines.
Case Studies and Findings
-
Mechanism of Action:
- A study indicated that compounds with piperazine structures induced apoptosis in cancer cells through the modulation of apoptotic proteins such as Bcl-2 and Bak. This was evidenced by DAPI staining that showed nuclear condensation typical of apoptotic cells .
- Molecular docking analyses suggested that these compounds could inhibit anti-apoptotic proteins, which is crucial for enhancing the efficacy of cancer treatments .
-
Cytotoxicity Profiles:
- In vitro studies reported significant cytotoxic effects against multiple human cancer cell lines, including melanoma (518A2), colorectal adenocarcinoma (HT29), and breast adenocarcinoma (MCF7). The IC50 values for these compounds ranged from 0.7 µM to 10 µM .
- Notably, one derivative demonstrated a reduction in cell proliferation by up to 90% against specific melanoma cell lines .
Comparative Activity Table
| Compound Name | Cancer Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Compound A | MCF7 | 0.8 | Apoptosis induction |
| Compound B | HT29 | 1.4 | Apoptosis induction |
| Compound C | A549 | 10.5 | Antiangiogenic effects |
| Compound D | 518A2 | 0.7 | Bcl-XL inhibition |
Comparison with Similar Compounds
Key Observations:
Substituent Impact on Bioactivity: The 3,4-dimethylbenzenesulfonyl group in the target compound contrasts with the benzoyl group in BB68133 . Sulfonyl groups generally improve metabolic stability compared to carbonyl groups.
The target compound’s 4-ethylpiperazine group may require multi-step functionalization, similar to piperazine-linked quinolines in , which report yields of 45–60% .
Pharmacological and Physicochemical Properties
Key Observations:
Lipophilicity vs. Solubility :
- The target compound’s 3,4-dimethylbenzenesulfonyl group likely increases LogP compared to chlorinated or methoxylated analogs, balancing solubility and membrane permeability .
- Piperazine derivatives (e.g., ) exhibit moderate solubility due to their basic nitrogen atoms, a trait shared with the target compound .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
